BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermophysical Properties of 2-Propyl-1-
hexene: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Propyl-1-hexene
CAS No.: 62187-09-1
Cat. No.: B16129893
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermophysical properties of 2-
Propyl-1-hexene (also known as 4-methyleneoctane), a nine-carbon, unsaturated
hydrocarbon. Due to a scarcity of direct experimental data for this specific isomer, this
document combines available calculated data with established experimental protocols for
determining key thermophysical properties. This guide is intended to serve as a valuable
resource for researchers and professionals in drug development and other scientific fields
requiring a thorough understanding of the physicochemical characteristics of alkenes.

Introduction

2-Propyl-1-hexene (CoHais) is a non-polar organic compound belonging to the alkene family.[1]
[2] Its molecular structure, featuring a terminal double bond, influences its reactivity and
physical properties.[1][2] A detailed understanding of its thermophysical properties is crucial for
various applications, including reaction engineering, process design, and formulation
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development. This guide summarizes the known properties of 2-Propyl-1-hexene and provides
detailed methodologies for the experimental determination of key parameters.

Molecular and Chemical Properties

A summary of the fundamental molecular and chemical properties of 2-Propyl-1-hexene is
presented in Table 1.

Property Value Source
Molecular Formula CoH1s [1][2]
Molecular Weight 126.24 g/mol [31[4]
IUPAC Name 4-methylideneoctane [4]

2-propyl-1-hexene, 2-
Synonyms [1]
propylhex-1-ene

CAS Number 62187-09-1 [4]

SMILES CCCcCcC(=C)cccC [3]
BWGGEKJIMCRHXKX-

InChlKey [2][3]

UHFFFAOYSA-N

Thermophysical Data

Quantitative thermophysical data for 2-Propyl-1-hexene is limited. Table 2 presents available
calculated and experimental data. It is important to note that many of the listed values are
predicted using computational models and should be confirmed by experimental measurement
for high-precision applications.
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Property Value Unit Method Source
Boiling Point 143 °C Experimental [1]
Ideal Gas Heat
) Calculated
Capacity See Table 3 J/mol-K [5]

(Joback Method)
(Cp.,gas)

Standard Gibbs
Calculated

Free Energy of 104.19 kJ/mol [5]
) (Joback Method)
Formation (AfG®)

Enthalpy of
Formation at
Calculated
Standard -113.45 kJ/mol [5]
N (Joback Method)
Conditions
(AfH°gas)
Enthalpy of
Fusion at
Calculated
Standard 16.48 kJ/mol [5]
- (Joback Method)
Conditions
(AfusH®)
Enthalpy of
Vaporization at
Calculated
Standard 35.04 kJ/mol [5]
N (Joback Method)
Conditions
(AvapH®)
Critical Calculated
571.36 K [5]
Temperature (Tc) (Joback Method)
Critical Pressure Calculated
2414.74 kPa [5]
(Pc) (Joback Method)
Critical Volume Calculated
0.521 m3/kmol [5]
(Vc) (Joback Method)
Melting Point Calculated
175.47 K [5]
(Tfus) (Joback Method)
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Kovats Retention
Index (non-polar 863 Experimental [4][6]

column)

Table 3: Calculated Ideal Gas Heat Capacity (Cp,gas) of 2-Propyl-1-hexene at Different

Temperatures
Temperature (K) Ideal Gas Heat Capacity e
(J/mol-K)
401.88 257.27 [5]
430.13 271.11 [5]
458.37 284.40 [5]
486.62 297.17 [5]
514.87 309.42 [5]
543.11 321.16 [5]
571.36 332.43 [5]

Experimental Protocols for Thermophysical
Property Determination

Due to the lack of extensive experimental data for 2-Propyl-1-hexene, this section outlines
standard experimental procedures for determining key thermophysical properties of liquid
alkenes.

Density Measurement

The density of a liquid can be accurately determined using a pychometer.[7]
e Procedure:

o Thoroughly clean and dry a pycnometer of a known volume.
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Weigh the empty pycnometer using an analytical balance.
Fill the pycnometer with 2-Propyl-1-hexene, ensuring no air bubbles are trapped.

Place the filled pycnometer in a constant-temperature bath until it reaches thermal
equilibrium.

Carefully remove any excess liquid from the capillary opening of the stopper.
Dry the exterior of the pycnometer and weigh it.

The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Viscosity Measurement

The dynamic viscosity of 2-Propyl-1-hexene can be measured using a capillary viscometer.

e Procedure:

o

Select a calibrated capillary viscometer of the appropriate size.
Introduce a known volume of 2-Propyl-1-hexene into the viscometer.
Place the viscometer in a constant-temperature bath and allow it to equilibrate.

Using a pump, draw the liquid up through the capillary to a point above the upper timing
mark.

Release the pressure and measure the time it takes for the liquid meniscus to pass
between the upper and lower timing marks.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer
calibration constant.

The dynamic viscosity is then determined by multiplying the kinematic viscosity by the
density of the liquid at the same temperature.
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Thermal Conductivity Measurement

The transient hot-wire method is a common and accurate technique for measuring the thermal
conductivity of liquids.[8]

e Procedure:

[e]

A thin platinum wire is submerged in the liquid sample of 2-Propyl-1-hexene.

o The wire is heated by a short electrical pulse, which also serves as a resistance
thermometer to measure the temperature change of the wire.

o The rate of temperature increase of the wire is related to the thermal conductivity of the
surrounding liquid.

o By analyzing the temperature rise as a function of time, the thermal conductivity can be
determined.[8] The short measurement time helps to minimize the effects of natural
convection.[8]

Heat Capacity Measurement

Differential Scanning Calorimetry (DSC) is a widely used method for determining the heat
capacity of liquids.

e Procedure:

o

A small, known mass of 2-Propyl-1-hexene is hermetically sealed in a sample pan.
o An empty, sealed pan is used as a reference.

o The sample and reference pans are placed in the DSC instrument.

o The instrument heats both pans at a controlled, linear rate.

o The difference in heat flow required to maintain the sample and reference at the same
temperature is measured.

o This differential heat flow is directly proportional to the heat capacity of the sample.
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Synthesis of 2-Propyl-1-hexene

A common and effective method for the synthesis of terminal alkenes such as 2-Propyl-1-
hexene is the Wittig reaction.[1] This reaction involves the treatment of an aldehyde or ketone
with a phosphorus ylide.

An alternative synthetic route involves the Grignard reaction of a ketone followed by
dehydration of the resulting tertiary alcohol.

Proposed Synthesis Workflow: Wittig Reaction

The following diagram illustrates a plausible workflow for the synthesis of 2-Propyl-1-hexene
via the Wittig reaction of pentanal with propyltriphenylphosphonium bromide.

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-Propyl-1-hexene via the Wittig reaction.
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Proposed Synthesis Workflow: Grignard Reaction
followed by Dehydration

This diagram outlines a potential synthesis route starting from butan-2-one and
propylmagnesium bromide.

nnnnnnnnnnnn

Click to download full resolution via product page

Caption: Proposed workflow for synthesizing 2-Propyl-1-hexene via a Grignard reaction and
dehydration.

Conclusion

This technical guide has compiled the available thermophysical data for 2-Propyl-1-hexene
and outlined standard experimental protocols for the determination of key properties. While a
significant portion of the quantitative data is based on computational predictions, the provided
methodologies offer a clear path for obtaining precise experimental values. The inclusion of
potential synthetic workflows provides a practical context for the production of this compound
for research and development purposes. Further experimental investigation is warranted to fully
characterize the thermophysical behavior of 2-Propyl-1-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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